Cas no 1286718-86-2 (N-2-(cyclohex-1-en-1-yl)ethyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• CAS No: 1286718-86-2
• MF: C₁₇H₂₂N₂O₂S
• MW: 318.433783054352
• CID: 6271526
• PubChem ID: 52907473
• Update Time: 2025-07-19

N-2-(cyclohex-1-en-1-yl)ethyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(cyclohex-1-en-1-yl)ethyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• F6125-0301
• VU0532590-1
• N-(2-(cyclohex-1-en-1-yl)ethyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• 1286718-86-2
• N-[2-(cyclohexen-1-yl)ethyl]-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• N-[2-(cyclohex-1-en-1-yl)ethyl]-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• AKOS024532774

• Inchi： 1S/C17H22N2O2S/c20-16(18-9-8-13-5-2-1-3-6-13)14-11-19(12-14)17(21)15-7-4-10-22-15/h4-5,7,10,14H,1-3,6,8-9,11-12H2,(H,18,20)
• InChI Key： BOVVZLWEUSYEPN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CC(C(NCCC2=CCCCC2)=O)C1)=O

Computed Properties

• Exact Mass: 318.14019912g/mol
• Monoisotopic Mass: 318.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.6Ų

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide

Comprehensive Overview of N-2-(cyclohex-1-en-1-yl)ethyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide (CAS No. 1286718-86-2)

In the realm of synthetic organic chemistry and pharmaceutical research, N-2-(cyclohex-1-en-1-yl)ethyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide (CAS No. 1286718-86-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its azetidine core and thiophene-2-carbonyl moiety, represents a promising scaffold for drug discovery and material science. Researchers and industry professionals frequently search for its synthesis methods, biological activity, and mechanism of action, reflecting its relevance in modern scientific inquiries.

The molecular structure of N-2-(cyclohex-1-en-1-yl)ethyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide combines a cyclohexenyl group with a thiophene-based acyl unit, offering a versatile platform for derivatization. Such hybrid architectures are increasingly explored in medicinal chemistry to target enzymes and receptors with high specificity. Recent trends in AI-driven drug design and computational modeling have further amplified interest in this compound, as its pharmacokinetic properties can be optimized using predictive algorithms.

One of the most searched questions about this compound revolves around its solubility and stability under physiological conditions. Studies suggest that the azetidine-3-carboxamide backbone enhances metabolic resistance, making it a candidate for oral bioavailability improvements. Additionally, the thiophene ring contributes to π-stacking interactions, a feature often leveraged in small-molecule inhibitors for therapeutic applications.

From a synthetic perspective, the preparation of CAS No. 1286718-86-2 involves multi-step protocols, including amide coupling and cyclohexenyl functionalization. Researchers emphasize the importance of green chemistry principles in its production, aligning with global demands for sustainable synthesis. The compound’s spectroscopic data (NMR, IR, and MS) are well-documented, aiding in quality control and structural verification.

In the context of drug discovery, N-2-(cyclohex-1-en-1-yl)ethyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide has been investigated for its potential in modulating kinase pathways and GPCRs. Its structure-activity relationship (SAR) profiles are critical for designing analogs with enhanced efficacy. Notably, the thiophene-2-carbonyl group’s role in hydrogen bonding and hydrophobic interactions is a focal point for fragment-based drug design.

Beyond pharmaceuticals, this compound’s material science applications are emerging. Its conjugated system and rigid geometry make it a candidate for organic electronics, such as OLEDs and sensors. The integration of heterocyclic units like thiophene and azetidine aligns with advancements in functional materials.

In summary, N-2-(cyclohex-1-en-1-yl)ethyl-1-(thiophene-2-carbonyl)azetidine-3-carboxamide (CAS No. 1286718-86-2) exemplifies the intersection of chemical innovation and applied research. Its multifaceted utility underscores its value in both life sciences and nanotechnology, addressing contemporary challenges in precision medicine and smart materials.